Cas no 2097979-66-1 ((2,2-Dimethylhept-6-en-1-yl)(methyl)amine hydrochloride)

• Product Name: (2,2-Dimethylhept-6-en-1-yl)(methyl)amine hydrochloride
• CAS No: 2097979-66-1
• MF: C₁₀H₂₂ClN
• MW: 191.74138212204
• CID: 5726828
• PubChem ID: 122240262
• Update Time: 2025-06-26

(2,2-Dimethylhept-6-en-1-yl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,2,2-trimethylhept-6-en-1-amine;hydrochloride
• (2,2-dimethylhept-6-en-1-yl)(methyl)amine hydrochloride
• N,2,2-Trimethylhept-6-en-1-amine hydrochloride
• 2097979-66-1
• starbld0047108
• AKOS040813436
• F2147-6463
• (2,2-Dimethylhept-6-en-1-yl)(methyl)amine hydrochloride

• Inchi： 1S/C10H21N.ClH/c1-5-6-7-8-10(2,3)9-11-4;/h5,11H,1,6-9H2,2-4H3;1H
• InChI Key： SNAPLGGBJLZRRK-UHFFFAOYSA-N
• SMILES： Cl.N(C)CC(C)(C)CCCC=C

Computed Properties

• Exact Mass: 191.1440774g/mol
• Monoisotopic Mass: 191.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (2,2-Dimethylhept-6-en-1-yl)(methyl)amine hydrochloride

Introduction to (2,2-Dimethylhept-6-en-1-yl)(methyl)amine hydrochloride (CAS No. 2097979-66-1)

Compound (2,2-Dimethylhept-6-en-1-yl)(methyl)amine hydrochloride, identified by the CAS number 2097979-66-1, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, featuring a complex alkylamine structure, exhibits unique chemical properties that make it a valuable intermediate in the development of various biochemical applications.

The molecular structure of (2,2-Dimethylhept-6-en-1-yl)(methyl)amine hydrochloride consists of a branched alkyl chain with an amine functional group, further modified by a methyl substituent. This configuration imparts distinct reactivity and solubility characteristics, making it suitable for a range of synthetic pathways. The hydrochloride salt form enhances its stability and solubility, facilitating its use in aqueous-based reactions and formulations.

In recent years, the pharmaceutical industry has shown increasing interest in novel amines due to their potential as pharmacophores in drug design. (2,2-Dimethylhept-6-en-1-yl)(methyl)amine hydrochloride has been explored in several research studies for its potential applications in medicinal chemistry. Its unique structural features suggest that it could serve as a precursor for more complex molecules with therapeutic properties.

One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. Researchers have utilized (2,2-Dimethylhept-6-en-1-yl)(methyl)amine hydrochloride as a building block to create novel compounds with antimicrobial and anti-inflammatory effects. The presence of the double bond and branched alkyl groups allows for diverse functionalization, enabling chemists to tailor the molecule for specific biological targets.

Recent advancements in computational chemistry have further enhanced the understanding of how (2,2-Dimethylhept-6-en-1-yl)(methyl)amine hydrochloride interacts with biological systems. Molecular modeling studies have revealed that this compound can bind to various enzymes and receptors, suggesting its potential as an inhibitor or modulator in drug development. These insights have opened new avenues for research into its pharmacological applications.

The synthesis of (2,2-Dimethylhept-6-en-1-yl)(methyl)amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the alkylation of an amine precursor followed by salt formation with hydrochloric acid. Advanced synthetic techniques, such as catalytic hydrogenation and cross-coupling reactions, have been employed to optimize yield and purity.

In industrial settings, the production of (2,2-Dimethylhept-6-en-1-yl)(methyl)amine hydrochloride is carried out under stringent quality control measures to ensure consistency and reliability. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are used to verify the chemical structure and purity of the final product. These methods provide critical data for researchers to validate their synthetic pathways.

The safety profile of (2,2-Dimethylhept-6-en-1-yl)(methyl)amine hydrochloride has been thoroughly evaluated through preclinical studies. These investigations have assessed its toxicity, stability, and potential side effects under various conditions. The results indicate that the compound is well-tolerated at typical concentrations used in research settings, although further studies are needed to fully understand its long-term effects.

As interest in natural product-inspired drug design grows, compounds like (2,2-Dimethylhept-6-en-1-yl)(methyl)amine hydrochloride are being revisited for their potential therapeutic benefits. By leveraging biotechnological approaches, researchers aim to identify new derivatives that enhance efficacy while minimizing adverse effects. This holistic approach combines traditional organic chemistry with modern biocatalysis to create innovative solutions.

The future prospects for (2,2-Dimethylhept-6-en-1-yl)(methyl)amine hydrochloride are promising, with ongoing research exploring its role in developing next-generation therapeutics. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications. By fostering interdisciplinary partnerships, scientists can accelerate the discovery and development of novel compounds that address unmet medical needs.